Cas no 1396880-50-4 (2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396880-50-4
• MF: C₁₄H₁₁ClN₆O
• MW: 314.729740381241
• CID: 5956525
• PubChem ID: 71791514
• Update Time: 2025-07-18

2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)tetrazole-5-carboxamide
• 2-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)-2H-tetrazole-5-carboxamide
• 1396880-50-4
• 2-(4-chlorophenyl)-N-[(pyridin-4-yl)methyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• VU0538932-1
• F6237-2235
• AKOS024541467

• Inchi： 1S/C14H11ClN6O/c15-11-1-3-12(4-2-11)21-19-13(18-20-21)14(22)17-9-10-5-7-16-8-6-10/h1-8H,9H2,(H,17,22)
• InChI Key： LUMXBBQLXXXRKW-UHFFFAOYSA-N
• SMILES： N1=C(C(NCC2C=CN=CC=2)=O)N=NN1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 314.0682867g/mol
• Monoisotopic Mass: 314.0682867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.6Ų

Additional information on 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide

2-(4-Chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396880-50-4): An Overview

2-(4-Chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396880-50-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties.

The structure of 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide is characterized by a tetrazole ring linked to a 4-chlorophenyl group and a pyridine ring through a methyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The tetrazole moiety is particularly noteworthy due to its ability to act as a bioisostere for carboxylic acids, which can enhance the potency and selectivity of drug candidates.

Recent studies have explored the pharmacological profile of 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide. One notable area of research has been its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide has also been investigated for its anticonvulsant activity. Preclinical studies in animal models have demonstrated that it can significantly reduce seizure frequency and duration in models of epilepsy. The mechanism underlying this effect is thought to involve modulation of GABAergic neurotransmission and inhibition of sodium channels in neuronal cells.

The antitumor potential of 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide has also been explored. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic investigations have revealed that it may target multiple signaling pathways involved in cancer progression, including the PI3K/AKT and MAPK pathways.

To further understand the pharmacokinetic properties of 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide, several studies have been conducted using both in vitro and in vivo models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. For instance, it has been shown to exhibit good oral bioavailability and favorable plasma protein binding characteristics. Additionally, metabolic stability assays have indicated that it is relatively stable under physiological conditions.

The safety profile of 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide has also been evaluated in preclinical studies. Toxicity assessments in rodents have revealed that it is well tolerated at therapeutic doses with no significant adverse effects observed on major organs such as the liver and kidneys. These findings support its potential for further development as a therapeutic agent.

In conclusion, 2-(4-chlorophenyl)-N-(pyridin-4-yl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396880-50-4) represents a promising compound with diverse biological activities. Its potential applications in treating inflammatory diseases, epilepsy, and cancer make it an attractive candidate for further research and development. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical utility.